Cas no 76567-28-7 (Albendazole Impurity C)

• Product Name: Albendazole Impurity C
• CAS No: 76567-28-7
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 572123
• Update Time: 2024-02-05

Albendazole Impurity C Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-[6-(propylsulfonyl)-1H-benzimidazol-2-yl]-, methyl ester
• albendazole sulfone
• Carbamicacid, [5-(propylsulfonyl)-1H-benzimidazol-2-yl]-, methyl ester (9CI)
• Methyl [5-(propylsulfonyl)-1H-benzimidazol-2-yl]carbamate
• 5-(Propylsulfonyl)-1H-benzimidazole-2-carbamic acid methyl ester
• Albendazole sulphone
• N-(5-Propylsulfonyl-1H-benzimidazole-2-yl)carbamic acid methyl ester
• 2-Benzimidazolecarbamic acid, 5-(propylsulfonyl)-, methyl ester
• Carbamic acid, (5-(propylsulfonyl)-1H-benzimidazol-2-yl)-, methyl ester (9ci)
• Methyl (5-propylsulfonyl)2-benzimidazolecarbamate
• Albendazole Impurity C

• Inchi： 1S/C12H15N3O4S/c1-3-6-20(17,18)8-4-5-9-10(7-8)14-11(13-9)15-12(16)19-2/h4-5,7H,3,6H2,1-2H3,(H2,13,14,15,16)
• InChI Key： CLSJYOLYMZNKJB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1NC2=CC=C(S(CCC)(=O)=O)C=C2N=1

Computed Properties

• Exact Mass: 297.078327
• Monoisotopic Mass: 297.078327
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters